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Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection method for the accurate quantification of rifampicin N-
oxide, a significant related substance of the antibiotic rifampicin. The described protocol is
applicable for the analysis of rifampicin N-oxide in bulk drug substances and pharmaceutical
formulations, ensuring quality control and stability testing. The method is sensitive, specific,
and provides reliable results, as demonstrated by the validation data presented.

Introduction

Rifampicin is a pivotal first-line antibiotic in the treatment of tuberculosis and other
mycobacterial infections. During its synthesis, storage, and metabolism, various related
compounds, including rifampicin N-oxide, can be formed. The presence and quantity of these
substances are critical quality attributes that must be monitored to ensure the safety and
efficacy of the final drug product. This document provides a detailed protocol for an HPLC-UV
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method specifically tailored for the quantification of rifampicin N-oxide, alongside rifampicin
and other related impurities.

Experimental Protocols
Standard and Sample Preparation

Standard Solution Preparation:
o Accurately weigh an appropriate amount of rifampicin N-oxide reference standard.
» Dissolve the standard in acetonitrile to obtain a stock solution (e.g., 1 mg/mL).[1]

o From the stock solution, prepare a series of calibration standards by diluting with a suitable
solvent, typically the mobile phase or a mixture of acetonitrile and water. A suggested
calibration curve range for rifampicin N-oxide is 1-40 pug/mL.[2][3]

Sample Preparation (for Pharmaceutical Formulations):

For capsules, take the contents of 20 capsules, mix well, and accurately weigh a portion
equivalent to a specific amount of rifampicin (e.g., 30 mg).[1]

o Transfer the weighed powder to a volumetric flask (e.g., 50 mL).[1]
e Add a small amount of methanol or acetonitrile to dissolve the powder.[1]
e Dilute to the mark with the same solvent and mix thoroughly.[1]

« Filter the solution through a 0.45 um syringe filter to remove any particulate matter before
injection.

HPLC-UV System and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following
chromatographic conditions have been shown to be effective for the separation and
quantification of rifampicin N-oxide:
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Parameter Condition 1 Condition 2
o Octyl silane bonded silica gel
Column C18 monolithic column
(C8), 4.6 x 150 mm, 3.5 um
o Gradient elution with Mobile
Methanol:Acetonitrile:0.075 M ) )
Phase A: 0.1% Trifluoroacetic
Mobile Phase KH2P04:1.0 M Citric Acid o )
acid in water and Mobile
(28:30:38:4, viviviv)[2][3] o
Phase B: Acetonitrile[1]
Flow Rate 2 mL/min[2][3] 1.0 mL/min[1]
Detection Wavelength 254 nm[1][2][3] 254 nm[1]
Injection Volume 10 uL[2] 5 pL[1]
Column Temperature Ambient 30 °CJ[1]

Quantitative Data Summary

The performance of the HPLC-UV method for rifampicin N-oxide quantification is summarized
in the table below. The data is compiled from validated methods and demonstrates the
method's suitability for its intended purpose.

Parameter Result

Linearity Range 1- 40 pg/mL[2][3]

Correlation Coefficient (r2) >0.999

Limit of Detection (LOD) 0.2 pg/mL[2]

Limit of Quantification (LOQ) 1 pg/mL[2]
Intra-day Precision (RSD) < 2.5%][2]
Inter-day Precision (RSD) < 2.5%[2]

99.7% to 100.5% (for rifampicin from placebo

Accuracy (Recovery) tablets)
ablets
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Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC-UV quantification of rifampicin N-oxide.
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Caption: Relationship between Rifampicin and its related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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